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Compound of Interest

Compound Name: 2,3,4-Trifluoroanisole

Cat. No.: B1306034 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2,3,4-Trifluoroanisole could not be located

in publicly available resources. The following guidance is based on the safety profile of a

structurally similar compound, 2,3,4-Trifluoroaniline, and established best practices for handling

halogenated aromatic compounds. This information is intended for educational and procedural

guidance. It is imperative for all personnel to consult the specific SDS provided by the

manufacturer before handling, storing, or disposing of 2,3,4-Trifluoroanisole.

Essential Safety and Handling Information
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when working with specialty chemicals like 2,3,4-Trifluoroanisole.

Although specific hazard data for this compound is limited, the information available for the

analogous compound, 2,3,4-Trifluoroaniline, indicates a need for stringent safety protocols. The

primary hazards associated with this class of compounds include acute toxicity if swallowed or

in contact with skin, skin and eye irritation, and potential for organ damage through prolonged

or repeated exposure.[1][2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is non-negotiable when handling 2,3,4-Trifluoroanisole. The

following table summarizes the recommended PPE based on the hazards identified for similar

halogenated aromatic compounds.
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Protective Equipment Specifications and Rationale

Eye and Face Protection

Chemical safety goggles that meet the ANSI

Z.87.1 1989 standard are required. A face shield

should be worn over safety glasses when there

is a risk of splashing.[3]

Hand Protection

Chemical-resistant gloves, such as nitrile

rubber, should be worn. It is crucial to inspect

gloves for any signs of degradation or puncture

before use and to change them immediately

upon contamination.[3]

Body Protection

A flame-resistant lab coat, fully buttoned, should

be worn over long pants and closed-toe shoes.

Clothing made of synthetic materials like

polyester should be avoided.

Respiratory Protection

All handling of 2,3,4-Trifluoroanisole should be

conducted in a certified chemical fume hood to

minimize inhalation of vapors.[3] If a fume hood

is not available or ventilation is inadequate, a

NIOSH-approved respirator with organic vapor

cartridges is required.[3]

Operational Plan for Handling 2,3,4-Trifluoroanisole
A systematic approach to handling 2,3,4-Trifluoroanisole is essential to minimize risk. The

following step-by-step operational plan provides guidance from preparation to disposal.

Preparation
Consult the SDS: Before beginning any work, thoroughly read and understand the

manufacturer-provided Safety Data Sheet for 2,3,4-Trifluoroanisole.

Work Area Setup: Ensure the chemical fume hood is operational and the sash is at the

appropriate height. The work area should be clean and free of clutter.
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Assemble Materials: All necessary equipment, including glassware, reagents, and waste

containers, should be placed within the fume hood.

Verify Emergency Equipment: Confirm that a safety shower and eyewash station are

accessible and operational.

Handling
Don PPE: Put on all required personal protective equipment as outlined in the table above.

Aliquotting: Carefully measure and transfer the required amount of 2,3,4-Trifluoroanisole.

Use appropriate tools, such as a calibrated pipette, to minimize the risk of spills.

Performing the Reaction: Conduct all experimental procedures within the chemical fume

hood. Keep the sash at the lowest possible height that allows for comfortable work.

Spill Response
In the event of a spill, follow these procedures:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill

is large or if you feel unwell.

Containment: If the spill is small and you are trained to handle it, contain the spill using an

inert absorbent material such as sand or vermiculite.

Cleanup: Using non-sparking tools, carefully collect the absorbent material and place it in a

designated, labeled hazardous waste container.[3]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials should be disposed of as hazardous waste.

Reporting: Report all spills to your laboratory supervisor and your institution's Environmental

Health and Safety (EHS) department.

Disposal Plan
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Proper disposal of 2,3,4-Trifluoroanisole and its contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: Halogenated organic waste must be collected separately from non-

halogenated waste.[4]

Waste Collection: Collect all 2,3,4-Trifluoroanisole waste, including contaminated

consumables and spill cleanup materials, in a dedicated, properly labeled hazardous waste

container. The container should be made of a chemically resistant material and kept tightly

sealed when not in use.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name, and the associated hazards.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

satellite accumulation area away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department or a licensed chemical waste disposal company.

Quantitative Data Summary
The following table summarizes the available physical and chemical properties of 2,3,4-
Trifluoroanisole and the hazard classifications of the analogous compound 2,3,4-

Trifluoroaniline.
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Property Value Source

Chemical Formula C₇H₅F₃O PubChem[2]

CAS Number 203245-16-3 PubChem[2]

Molecular Weight 162.11 g/mol PubChem

Appearance No data available

Boiling Point No data available

Melting Point No data available

Flash Point No data available

GHS Hazard Classifications

(for 2,3,4-Trifluoroaniline)

Acute Toxicity, Oral Category 4 PubChem[1]

Acute Toxicity, Dermal Category 4 PubChem[1]

Skin Corrosion/Irritation Category 2 PubChem[1]

Serious Eye Damage/Eye

Irritation
Category 1 PubChem[1]

Specific Target Organ Toxicity

(Repeated Exposure)

May cause damage to organs

through prolonged or repeated

exposure

PubChem[1]
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Caption: Workflow for the safe handling of 2,3,4-Trifluoroanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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